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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bromination of 2-

methoxynicotinonitrile, a key synthetic transformation for the production of valuable

intermediates in pharmaceutical and agrochemical research. This document details the

underlying chemical principles, experimental protocols, and quantitative data associated with

this reaction, with a focus on producing 5-bromo-2-methoxynicotinonitrile.

Introduction
The bromination of 2-methoxynicotinonitrile is an electrophilic aromatic substitution reaction

that introduces a bromine atom onto the pyridine ring. The regioselectivity of this reaction is

governed by the electronic effects of the substituents on the pyridine ring. The methoxy group

(-OCH₃) at the 2-position is an activating, ortho-para directing group due to its electron-

donating resonance effect. Conversely, the cyano group (-CN) at the 3-position and the

pyridine nitrogen are deactivating, meta-directing groups due to their electron-withdrawing

inductive and resonance effects. Consequently, the incoming electrophile (bromine) is directed

to the position that is most activated and least deactivated. In the case of 2-

methoxynicotinonitrile, the 5-position is para to the activating methoxy group and meta to both

the deactivating cyano group and the pyridine nitrogen, making it the favored site of

bromination.

N-Bromosuccinimide (NBS) is a commonly used reagent for this transformation, offering milder

reaction conditions and greater selectivity compared to liquid bromine. The reaction is typically
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carried out in a suitable solvent, such as acetonitrile, at ambient temperature.

Reaction Pathway and Mechanism
The bromination of 2-methoxynicotinonitrile with N-bromosuccinimide proceeds via a standard

electrophilic aromatic substitution mechanism.
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Starting Materials
Intermediate

Products

2-methoxynicotinonitrile
Sigma Complex
(Arenium Ion)

+ NBS

N-Bromosuccinimide (NBS)

5-bromo-2-methoxynicotinonitrile- H+

Succinimide
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Synthesis

Work-up

Purification

Dissolve 2-methoxynicotinonitrile
in Acetonitrile

Add N-Bromosuccinimide

Stir at Room Temperature
for 16 hours

Quench with aq. NaHCO3

Extract with Organic Solvent

Wash with Water and Brine

Dry over MgSO4

Filter and Concentrate

Recrystallize (if necessary)
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To cite this document: BenchChem. [An In-depth Technical Guide to the Bromination of 2-
Methoxynicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293179#bromination-of-2-methoxynicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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